Cas no 1092712-19-0 (2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one
• CAS No: 1092712-19-0
• MF: C₈H₂F₆O
• MW: 228.091303348541
• MDL: MFCD12547805
• CID: 4571049
• PubChem ID: 50998180
• Update Time: 2025-05-24

2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(2,4,6-trifluoro-phenyl)-ethanone
• Ethanone, 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)-
• 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one

• MDL： MFCD12547805
• Inchi： 1S/C8H2F6O/c9-3-1-4(10)6(5(11)2-3)7(15)8(12,13)14/h1-2H
• InChI Key： ZPDGQFMOKUFGSK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=C(F)C=C1F)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one

Introduction to 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one (CAS No. 1092712-19-0)

2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one, with the chemical formula C₉H₃F₇O, is a fluorinated ketone that has garnered significant attention in the field of pharmaceutical and organic chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit a high degree of fluorine substitution, which is a key feature in the design of modern therapeutic agents. The presence of multiple fluorine atoms not only influences the electronic and steric properties of the molecule but also enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug development.

The CAS No. 1092712-19-0 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. As a fluorinated aromatic ketone, 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one serves as a versatile intermediate in synthetic chemistry. Its structural motif allows for further functionalization, enabling the creation of more complex molecules with tailored biological activities. This compound has been explored in various research settings, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory disorders.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their ability to modulate biological processes at the molecular level. The fluorine atom is known for its ability to influence protein-ligand interactions by altering hydrophobicity and electronic distribution. This property has been leveraged in the development of high-affinity ligands for receptors and enzymes involved in critical physiological pathways. The trifluoromethyl group, a common feature in this compound, is particularly noted for its role in enhancing binding affinity and metabolic resistance.

One of the most compelling aspects of 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one is its potential application in medicinal chemistry. Researchers have utilized this compound as a building block in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities. For instance, derivatives of this molecule have been investigated for their potential as antimicrobial agents and anti-inflammatory drugs. The aromatic ring system with triple fluorination provides a stable platform for further derivatization while maintaining high chemical diversity.

The synthesis of 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one typically involves multi-step organic transformations that highlight the capabilities of modern synthetic methodologies. One common approach involves the condensation of trifluoroacetone with appropriately substituted phenols under acidic conditions. This reaction often yields high yields and can be optimized for scalability. The introduction of fluorine atoms at specific positions on the aromatic ring can be achieved through cross-coupling reactions or direct fluorination techniques.

In academic research, this compound has been employed to study the effects of fluorine substitution on molecular recognition processes. For example, computational studies have demonstrated how the presence of fluorine atoms can alter the binding mode of small molecules to biological targets. These insights are crucial for designing drugs that exhibit improved pharmacokinetic profiles. Additionally, experimental investigations have shown that fluorinated ketones like this one can serve as probes for understanding enzyme mechanisms.

The pharmaceutical industry has also taken notice of the potential applications of CAS No 1092712-19-0 derivatives. Companies are actively exploring ways to incorporate such motifs into novel drug candidates targeting diseases with unmet medical needs. The ability to fine-tune the electronic properties of these molecules through strategic fluorination opens up possibilities for developing treatments with enhanced efficacy and reduced side effects.

From an industrial perspective, the production and handling of 2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-one require adherence to stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm molecular structure and identify impurities. These methods are essential for meeting regulatory standards set by agencies like the FDA and EMA.

The environmental impact of fluorinated compounds is another area that has received considerable attention. While these molecules offer numerous benefits in drug design and material science， their disposal must be managed responsibly to minimize ecological harm。 Researchers are exploring green chemistry approaches to improve synthetic routes while reducing waste generation。

In conclusion,CAS No 1092712-19-0 represents a significant advancement in fluorinated organic chemistry with far-reaching implications for pharmaceutical innovation。 Its unique structural features make it an invaluable tool for synthetic chemists， biologists， and medicinal chemists alike。 As research continues to uncover new applications， this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies。